Methyl 3-bromo-2-cyano-5-nitrobenzoate
Overview
Description
Methyl 3-bromo-2-cyano-5-nitrobenzoate (MBNCNB) is a brominated nitrobenzoate compound used in a variety of scientific research applications. MBNCNB is a versatile compound, with a wide range of applications in different areas of research, including organic and inorganic chemistry, biochemistry, and pharmacology. It is a colorless to light yellow crystalline solid with a melting point of about 72-74°C. MBNCNB has a molecular weight of 289.09 g/mol and a molecular formula of C9H5BrN2O4.
Scientific Research Applications
Methyl 3-bromo-2-cyano-5-nitrobenzoate has many applications in scientific research. It has been used as a reagent in organic and inorganic chemistry, as a catalyst in biochemistry, and in pharmacological studies. Methyl 3-bromo-2-cyano-5-nitrobenzoate is also used as a reagent in the synthesis of other compounds, such as 2-cyano-5-nitrobenzophenone and 3-bromo-2-cyano-4-nitrobenzophenone. It is also used in the synthesis of pharmaceuticals, such as amlodipine and valsartan.
Mechanism of Action
Methyl 3-bromo-2-cyano-5-nitrobenzoate acts as a reagent in organic and inorganic chemistry. In organic chemistry, it is used as a catalyst in nucleophilic substitution reactions, and in inorganic chemistry, it is used as a reagent in the synthesis of other compounds. In biochemistry, Methyl 3-bromo-2-cyano-5-nitrobenzoate is used as a catalyst in the synthesis of proteins and other molecules. In pharmacology, it is used as a reagent in the synthesis of pharmaceuticals.
Biochemical and Physiological Effects
Methyl 3-bromo-2-cyano-5-nitrobenzoate is a relatively safe compound and has been found to have no adverse effects on human health. In laboratory studies, Methyl 3-bromo-2-cyano-5-nitrobenzoate has been shown to be non-toxic and non-mutagenic. It has also been found to have no effect on the growth of bacteria and fungi, and no effect on the metabolism of cells.
Advantages and Limitations for Lab Experiments
The main advantage of Methyl 3-bromo-2-cyano-5-nitrobenzoate is its versatility, as it can be used in a variety of scientific research applications. It is also relatively safe and non-toxic, making it ideal for laboratory experiments. The main limitation of Methyl 3-bromo-2-cyano-5-nitrobenzoate is its relatively low solubility in water, which can make it difficult to work with in some experiments.
Future Directions
In the future, Methyl 3-bromo-2-cyano-5-nitrobenzoate may be used in the synthesis of novel compounds and pharmaceuticals. It may also be used in the synthesis of materials with unique properties, such as superconductors and nanomaterials. Additionally, Methyl 3-bromo-2-cyano-5-nitrobenzoate may be used in the development of new catalysts for organic synthesis and in the development of new pharmaceuticals. It may also be used in the development of new materials for medical and industrial applications. Finally, Methyl 3-bromo-2-cyano-5-nitrobenzoate may be used in the development of new methods for the synthesis of compounds with specific properties, such as the synthesis of compounds with specific optical, electrical, and magnetic properties.
properties
IUPAC Name |
methyl 3-bromo-2-cyano-5-nitrobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrN2O4/c1-16-9(13)6-2-5(12(14)15)3-8(10)7(6)4-11/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FAAMWYPDXYXMAH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C(=CC(=C1)[N+](=O)[O-])Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrN2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-bromo-2-cyano-5-nitrobenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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